13,17,19,23-Tetrahydroxy-4,8-dimethyl-16,24-cyclo-21-nor-13,17-seco-5α-chola-16,20(22),23-triene-4β-
13,17,19,23-Tetrahydroxy-4,8-dimethyl-16,24-cyclo-21-nor-13,17-seco-5α-chola-16,20(22),23-triene-4β-
Brand Name:
Vulcanchem
CAS No.:
125329-09-1
VCID:
VC0039363
InChI:
InChI=1S/C26H38O6/c1-23-11-7-20-24(2,22(30)31)9-4-10-26(20,15-27)19(23)8-12-25(3,32)21(23)14-16-13-17(28)5-6-18(16)29/h5-6,13,19-21,27-29,32H,4,7-12,14-15H2,1-3H3,(H,30,31)/t19-,20-,21-,23+,24-,25-,26-/m0/s1
SMILES:
CC12CCC3C(CCCC3(C1CCC(C2CC4=C(C=CC(=C4)O)O)(C)O)CO)(C)C(=O)O
Molecular Formula:
C26H38O6
Molecular Weight:
446.584
13,17,19,23-Tetrahydroxy-4,8-dimethyl-16,24-cyclo-21-nor-13,17-seco-5α-chola-16,20(22),23-triene-4β-
CAS No.: 125329-09-1
Main Products
VCID: VC0039363
Molecular Formula: C26H38O6
Molecular Weight: 446.584
CAS No. | 125329-09-1 |
---|---|
Product Name | 13,17,19,23-Tetrahydroxy-4,8-dimethyl-16,24-cyclo-21-nor-13,17-seco-5α-chola-16,20(22),23-triene-4β- |
Molecular Formula | C26H38O6 |
Molecular Weight | 446.584 |
IUPAC Name | (1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid |
Standard InChI | InChI=1S/C26H38O6/c1-23-11-7-20-24(2,22(30)31)9-4-10-26(20,15-27)19(23)8-12-25(3,32)21(23)14-16-13-17(28)5-6-18(16)29/h5-6,13,19-21,27-29,32H,4,7-12,14-15H2,1-3H3,(H,30,31)/t19-,20-,21-,23+,24-,25-,26-/m0/s1 |
Standard InChIKey | NVBLQOCYAYFOEF-VRRJBYJJSA-N |
SMILES | CC12CCC3C(CCCC3(C1CCC(C2CC4=C(C=CC(=C4)O)O)(C)O)CO)(C)C(=O)O |
Last Modified | Aug 20 2021 |
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